molecular formula C7H10F2O2 B15378888 2,2-Difluoro-6-heptenoic acid

2,2-Difluoro-6-heptenoic acid

Cat. No.: B15378888
M. Wt: 164.15 g/mol
InChI Key: KFNGZEHJFYFTGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,2-Difluoro-6-heptenoic acid is a fluorinated unsaturated carboxylic acid with the molecular formula C₇H₁₀F₂O₂. Its structure features two fluorine atoms at the second carbon and a double bond at the sixth position of the seven-carbon chain. The fluorine substituents introduce significant electronegativity and steric effects, influencing acidity, stability, and reactivity.

Properties

Molecular Formula

C7H10F2O2

Molecular Weight

164.15 g/mol

IUPAC Name

2,2-difluorohept-6-enoic acid

InChI

InChI=1S/C7H10F2O2/c1-2-3-4-5-7(8,9)6(10)11/h2H,1,3-5H2,(H,10,11)

InChI Key

KFNGZEHJFYFTGS-UHFFFAOYSA-N

Canonical SMILES

C=CCCCC(C(=O)O)(F)F

Origin of Product

United States

Comparison with Similar Compounds

2,2-Dimethyl-6-heptenoic Acid

  • Structure: Shares the 6-heptenoic backbone but replaces fluorine atoms with methyl groups at position 2.
  • Molecular Formula : C₉H₁₆O₂ (CAS 50592-83-1) .
  • Key Differences: Electron Effects: Methyl groups are electron-donating, reducing acidity compared to the electron-withdrawing fluorine substituents in 2,2-difluoro-6-heptenoic acid. Applications: Methylated analogs are often used as intermediates in polymer synthesis, whereas fluorinated derivatives are prioritized for bioactive molecule development .

Fluorinated Phenylboronic Acids (e.g., 2,3-Difluoro-6-methoxyphenylboronic Acid)

  • Structure : Aromatic boronic acids with fluorine substituents (CAS 957061-21-1) .
  • Key Differences :
    • Functional Groups : Boronic acids (-B(OH)₂) enable Suzuki-Miyaura cross-coupling reactions, unlike carboxylic acids.
    • Fluorine Placement : Fluorine at meta/para positions on aromatic rings influences electronic properties differently than aliphatic fluorine.
    • Applications : Used in medicinal chemistry for protease inhibition, contrasting with aliphatic fluorinated acids’ roles in lipid metabolism studies .

Diphenylglycolic Acid (Benzilic Acid)

  • Structure : 2,2-Diphenyl-2-hydroxyacetic acid (CAS 76-93-7) .
  • Key Differences: Hydroxyl vs. Fluorine: The hydroxyl group in diphenylglycolic acid participates in hydrogen bonding, whereas fluorine’s electronegativity enhances acidity without H-bond donation. Aromaticity: Diphenyl groups confer rigidity, whereas 6-heptenoic acid’s aliphatic chain offers conformational flexibility. Applications: Diphenylglycolic acid is a precursor in antispasmodic drugs, while fluorinated heptenoic acids are explored for anti-inflammatory properties .

Physicochemical and Reactivity Profiles

Property 2,2-Difluoro-6-heptenoic Acid 2,2-Dimethyl-6-heptenoic Acid 2,3-Difluoro-6-methoxyphenylboronic Acid
Acidity (pKa) ~2.5–3.0 (estimated) ~4.0–4.5 Not applicable (boronic acid)
Boiling Point ~220–240°C (predicted) ~210–225°C >250°C (decomposes)
Solubility Moderate in polar solvents Low in water, high in DMSO High in THF, low in water
Key Reactivity Electrophilic substitution Esterification Suzuki coupling
  • Acidity: Fluorine’s electron-withdrawing effect lowers the pKa of 2,2-difluoro-6-heptenoic acid compared to methylated analogs, enhancing its utility in catalysis .
  • Thermal Stability: The double bond in 6-heptenoic derivatives increases susceptibility to oxidation, requiring inert storage conditions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.